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Compound of Interest

Compound Name: 1,10-Diiododecane

Cat. No.: B1670033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, hazards,

and applications of 1,10-diiododecane (CAS 16355-92-3). The information is intended to

support research, development, and safety protocols for professionals working with this

compound.

Chemical and Physical Properties
1,10-Diiododecane is a long-chain aliphatic hydrocarbon substituted with iodine atoms at both

terminal positions. This bifunctional nature makes it a versatile reagent in organic synthesis.[1]

[2] Its key physical and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1670033?utm_src=pdf-interest
https://www.benchchem.com/product/b1670033?utm_src=pdf-body
https://www.benchchem.com/product/b1670033?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7246344.htm
https://cymitquimica.com/cas/16355-92-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C10H20I2 [1][3]

Molar Mass 394.07 g/mol

Appearance

White to off-white or colorless

to yellow-orange powder,

lump, or clear liquid

Melting Point 33-35 °C (lit.)

Boiling Point 197-200 °C at 12 mmHg (lit.)

Density 2.35 g/cm³

Flash Point >230 °F (>110 °C)

Solubility
Soluble in methanol. Insoluble

in water.

Stability
Stable under normal

conditions. Light sensitive.

Synonyms
Decamethylene diiodide,

Decane, 1,10-diiodo-

Hazards and Safety Information
1,10-Diiododecane is classified as an irritant. Appropriate personal protective equipment

(PPE) and handling procedures must be followed to minimize exposure and ensure laboratory

safety.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Source:

Precautionary Statements and First Aid
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Type Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P271: Use only

outdoors or in a well-ventilated area. P280:

Wear protective gloves/eye protection/face

protection.

Response

P302+P352: IF ON SKIN: Wash with plenty of

soap and water. P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P312:

Call a POISON CENTER or doctor if you feel

unwell.

Storage

P403+P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up.

Disposal

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

Source:

Handling and Storage
Handling: Wear appropriate personal protective equipment, including gloves, safety goggles,

and a lab coat. Ensure adequate ventilation to avoid inhalation of dust or vapors. Avoid

contact with skin, eyes, and clothing.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Protect from

light.
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Experimental Protocols and Applications
1,10-Diiododecane is primarily used as a bifunctional alkylating agent and a crosslinking

reagent in various chemical syntheses.

Synthesis of 1,10-Diiododecane (Illustrative Protocol)
While specific, detailed experimental protocols for the synthesis of 1,10-diiododecane are not

readily available in the provided search results, a common method for preparing alkyl iodides

from other alkyl halides is the Finkelstein reaction. The following is a generalized workflow for

this type of reaction.
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Reactants

Reaction Conditions ProductsWork-up & Purification

1,10-Dichlorodecane or
1,10-Dibromodecane

Reaction
Vessel

Sodium Iodide (NaI)

Acetone or other
suitable solvent

Reflux
1,10-Diiododecane

Sodium Chloride (NaCl) or
Sodium Bromide (NaBr)

(precipitate)

Filtration to remove
precipitated salt Solvent Evaporation Recrystallization or

ChromatographyProduct Mixture

Reactants

Reaction

Product

Polymer Chain 1
with -OH group First SN2 Reaction

Polymer Chain 2
with -OH group

Second SN2 Reaction

1,10-Diiododecane
I-(CH2)10-I

Intermediate
Polymer1-O-(CH2)10-I

- HI

Crosslinked Polymer
(Ether Linkage)

- HI

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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